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Compound Name:
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Trifluorophenyl)methanamine

Cat. No.: B1306604 Get Quote

An In-Depth Technical Guide to the Safe Handling of (2,3,5-Trifluorophenyl)methanamine

Introduction
(2,3,5-Trifluorophenyl)methanamine, also known as 2,3,5-Trifluorobenzylamine, is a

fluorinated organic compound utilized in various laboratory and manufacturing applications,

including as a building block in the synthesis of more complex molecules in the pharmaceutical

and agrochemical industries. Its chemical structure, featuring a trifluorinated phenyl ring,

imparts unique properties that are valuable in drug development and materials science.

However, these same properties necessitate a thorough understanding of its potential hazards.

This guide serves as a technical resource for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the safety data associated with (2,3,5-
Trifluorophenyl)methanamine. The information herein is synthesized from authoritative

Safety Data Sheets (SDS) to ensure a high degree of accuracy and trustworthiness, enabling

laboratory personnel to implement field-proven safety protocols. The core directive of this

document is to move beyond mere compliance and foster a deep, causal understanding of the

material's hazards and the rationale behind each safety recommendation.

GHS Hazard Profile and Classification
The primary and most critical hazard associated with (2,3,5-Trifluorophenyl)methanamine is

its corrosive nature. According to aggregated GHS data submitted to the European Chemicals
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Agency (ECHA), the compound is classified as causing severe skin burns and eye damage[1].

This classification underscores the potential for irreversible tissue damage upon contact and

dictates the stringent handling protocols detailed in this guide.

In addition to its corrosive properties, some safety data sheets indicate that it may cause

respiratory irritation upon inhalation[2]. Therefore, exposure via all routes—dermal, ocular, and

respiratory—must be meticulously controlled.

Table 1: GHS Classification for (2,3,5-Trifluorophenyl)methanamine

GHS Classification
Element

Description Source

Pictogram Corrosion [1]

Signal Word Danger [1]

Hazard Statement
H314: Causes severe skin

burns and eye damage.
[1]

Hazard Class
Skin Corrosion / Irritation

(Category 1C)
[1]

Additional Hazard
May cause respiratory

irritation.
[2]

Expert Insight: A "Category 1C" skin corrosion classification signifies that the substance can

cause full-thickness destruction of skin tissue after an exposure of up to 4 hours. For

laboratory personnel, this means that even brief, seemingly minor contact can lead to severe

and permanent injury. The self-validating principle here is to treat any potential contact as a

serious incident and to be equipped with the appropriate emergency response measures at

all times.

Emergency First-Aid Protocols
Immediate and appropriate first aid is critical to mitigating injury in the event of an accidental

exposure. The following protocols are based on standard emergency procedures for corrosive
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materials. All laboratory personnel must be familiar with the location and operation of

emergency eyewash stations and safety showers.

A general advisory for any exposure is to consult a physician and show them the Safety Data

Sheet for the substance[2].
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Caption: Emergency First-Aid Decision Workflow for (2,3,5-Trifluorophenyl)methanamine
Exposure.

Step-by-Step Methodologies:

In Case of Eye Contact: Immediately flush the eyes thoroughly with plenty of water for at

least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.

An urgent consultation with a physician is mandatory[2].
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In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove all contaminated clothing and shoes. A physician should be consulted[2].

If Inhaled: Move the person to an area with fresh air. If the individual is not breathing, trained

personnel should administer artificial respiration. Consult a physician[2].

If Swallowed: Rinse the mouth with water. Never give anything by mouth to a person who is

unconscious. Do not induce vomiting. Seek immediate medical attention[2].

Safe Handling and Personal Protective Equipment
(PPE)
The cornerstone of safety when working with this compound is preventing contact. This is

achieved through a combination of engineering controls and a robust personal protective

equipment (PPE) regimen.

Engineering Controls: Work should be conducted in a well-ventilated area to prevent the

buildup of vapors. The use of a certified chemical fume hood is strongly recommended to avoid

breathing vapors, mist, or gas[2]. Eyewash stations and safety showers must be in close

proximity to the workstation.

Personal Protective Equipment (PPE) Protocol: A self-validating PPE protocol ensures that all

potential routes of exposure are protected. The selection of PPE is not merely a checklist but a

response to the specific hazards of the compound.
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Caption: Required Personal Protective Equipment (PPE) for Handling the Compound.

Eye and Face Protection: Wear chemical safety goggles that conform to NIOSH (US) or EN

166 (EU) standards. A face shield should be used in situations where splashing is a

significant risk.

Hand Protection: Wear suitable chemical-resistant gloves. Wash and dry hands after use.

Body Protection: A laboratory coat is mandatory. For tasks with a higher risk of exposure, a

full protective suit may be necessary.
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Respiratory Protection: The appropriate level of respiratory protection depends on the

potential for airborne exposure. For nuisance levels, a P95 (US) or P1 (EU EN 143) particle

respirator is advised. For higher-level protection or in situations with inadequate ventilation,

use a respirator with OV/AG/P99 (US) or ABEK-P2 (EU EN 143) cartridges[2]. All respirators

and their components must be tested and approved under relevant government standards

such as NIOSH or CEN[2].

Fire and Explosion Hazard Data
While not classified as flammable, (2,3,5-Trifluorophenyl)methanamine will burn and

presents specific hazards in a fire situation.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide to extinguish flames[2].

Specific Hazards from Combustion: Thermal decomposition can release hazardous and toxic

gases. These include carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen

fluoride gas[2].

Advice for Firefighters: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear if necessary[2].

Accidental Release and Disposal Procedures
Accidental Release Measures: The primary objective during a spill is to contain the material

safely and prevent it from entering the environment.

Evacuate: Evacuate personnel to safe areas[2].

Ventilate: Ensure adequate ventilation.

Don PPE: Wear the full personal protective equipment as described in Section 3.

Containment: Pick up and arrange disposal without creating dust[2]. Sweep up the material

and shovel it into a suitable, closed container for disposal[2].

Environmental Protection: Do not allow the product to enter drains or waterways[2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.benchchem.com/product/b1306604?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal: Disposal of (2,3,5-Trifluorophenyl)methanamine and its containers must be

conducted in accordance with all applicable federal, state, and local environmental regulations.

Physical and Chemical Properties
A comprehensive toxicological investigation of this compound has not been completed[2]. The

available physical and chemical data are summarized below.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C₇H₆F₃N [2]

Molecular Weight 161.12 g/mol [2]

CAS Number 244022-72-8 [2]

Conclusion
(2,3,5-Trifluorophenyl)methanamine is a valuable chemical intermediate whose utility is

matched by its significant hazards. Its classification as a corrosive substance that causes

severe skin burns and eye damage demands the highest level of respect and care in the

laboratory. The information presented in this guide, from GHS classification to emergency

protocols and PPE requirements, provides the necessary framework for its safe use. By

understanding the causality behind these safety measures, researchers and scientists can

establish a self-validating system of protocols that protects both themselves and their

colleagues, ensuring that scientific advancement does not come at the cost of personal safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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